Cas no 1702705-37-0 (1-(2,3-Difluorophenyl)ethane-1-thiol)

• Product Name: 1-(2,3-Difluorophenyl)ethane-1-thiol
• CAS No: 1702705-37-0
• MF: C₈H₈F₂S
• MW: 174.210927963257
• CID: 5708947
• PubChem ID: 108251442
• Update Time: 2025-06-14

1-(2,3-Difluorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-1289453
• 1702705-37-0
• 1-(2,3-Difluorophenyl)ethane-1-thiol

• Inchi： 1S/C8H8F2S/c1-5(11)6-3-2-4-7(9)8(6)10/h2-5,11H,1H3
• InChI Key： XHWZRGINBJIEJK-UHFFFAOYSA-N
• SMILES： SC(C)C1C=CC=C(C=1F)F

Computed Properties

• Exact Mass: 174.03147775g/mol
• Monoisotopic Mass: 174.03147775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,3-Difluorophenyl)ethane-1-thiol

Comprehensive Overview of 1-(2,3-Difluorophenyl)ethane-1-thiol (CAS No. 1702705-37-0)

1-(2,3-Difluorophenyl)ethane-1-thiol (CAS No. 1702705-37-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This fluorinated thiol derivative features a difluorophenyl group, which enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, especially in the development of small-molecule inhibitors and covalent modifiers.

The compound’s molecular structure (C₈H₇F₂S) combines a thiol (-SH) functional group with a 2,3-difluorophenyl moiety, offering distinct electronic and steric effects. This configuration is pivotal for chemo-selective reactions, such as thiol-ene click chemistry or nucleophilic substitutions, which are widely explored in bioconjugation and material science. Recent studies highlight its utility in creating fluorinated probes for imaging and diagnostics, aligning with the growing demand for precision medicine tools.

In the context of green chemistry, 1-(2,3-Difluorophenyl)ethane-1-thiol is being investigated for its potential in sustainable synthesis. The incorporation of fluorine atoms can improve metabolic stability in drug candidates, a hot topic in medicinal chemistry forums. Additionally, its applications extend to catalysis, where it serves as a ligand or intermediate in cross-coupling reactions, a field frequently searched by organic chemists.

From an industrial perspective, the compound’s synthetic scalability and purification methods are critical discussion points. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP). These aspects resonate with professionals searching for high-purity intermediates or custom synthesis solutions.

Emerging trends also link 1-(2,3-Difluorophenyl)ethane-1-thiol to AI-driven drug design. Computational models predict its interactions with biological targets, addressing frequent queries about structure-activity relationships (SAR). This synergy between experimental and in silico approaches underscores its relevance in modern drug development pipelines.

Safety and handling protocols for this compound adhere to standard laboratory practices, focusing on ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, proper storage in anhydrous environments is recommended to preserve its reactivity—a practical consideration often overlooked in search queries.

In summary, 1-(2,3-Difluorophenyl)ethane-1-thiol (CAS No. 1702705-37-0) exemplifies innovation at the intersection of fluorine chemistry and life sciences. Its versatility in organic synthesis, combined with emerging applications in biotechnology, positions it as a compound of significant interest for researchers and industries alike.